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Compound of Interest

Compound Name:
(2(3H)-

Benzothiazolethione)dichlorozinc

CAS No.: 56378-59-7

Cat. No.: B13754292

Get Quote

Executive Summary
Zinc 2-mercaptobenzothiazole (ZMBT), identified by CAS RN 155-04-4, is a highly efficient

transition metal complex primarily utilized as a hemi-ultrafast accelerator in the sulfur

vulcanization of natural and synthetic rubbers[1][2]. Beyond its elastomeric applications, ZMBT

functions as a potent corrosion inhibitor and a broad-spectrum biocide in industrial fluids[3].

This whitepaper synthesizes the physicochemical properties, mechanistic pathways, analytical

protocols, and toxicological profiles of ZMBT to guide researchers, formulation scientists, and

drug development professionals in its safe and effective application.

Physicochemical Properties & Molecular Identity
ZMBT (Molecular Formula:

) is the zinc salt of 2-mercaptobenzothiazole. It typically presents as a pale yellow to off-white
crystalline powder[4][5].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13754292#bc-rfq
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2873&id2=5824
https://www.researchgate.net/publication/230410310_The_role_of_thiol_intermediates_in_2-mercaptobenzothiazole_accelerated_sulfur_vulcanization_of_rubber_model_compounds
https://www.chemimpex.com/products/44083
https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-mercaptobenzothiazole
https://www.echemi.com/sds/zinc2-mercaptobenzothiazole-pid_Seven4577.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13754292?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value
Analytical Standard /
Reference

CAS Number 155-04-4 6[6]

Molecular Weight 397.85 - 397.88 g/mol 7[7]

Appearance
Light yellow to off-white

powder
4[4]

Melting Point 325 °C (Decomposes) 3[3]

Density 1.7 g/cm³ (at 25 °C) 4[4]

Solubility
Insoluble in water, ethyl

acetate; dispersible in latex

Mechanistic Action in Vulcanization
In elastomeric compounding, particularly for Natural Rubber (NR) and Styrene-Butadiene

Rubber (SBR) latex, ZMBT acts as a highly specialized secondary or primary accelerator[1].

The addition of ZMBT alongside primary dithiocarbamates (e.g., ZDEC, ZDMC) yields a

synergistic effect, enhancing the crosslink density and compression set resistance without

drastically reducing the scorch time (processing safety)[1][8].

Mechanistically, the process relies on the coordination of zinc with the mercaptobenzothiazole

ligands. When activated by supplementary Zinc Oxide (ZnO) and stearic acid during milling, the

system forms a highly reactive, soluble zinc-accelerator complex[2][9]. This intermediate

facilitates the heterolytic cleavage of the

sulfur ring, transferring active polysulfidic fragments to the allylic positions of the polymer
backbone, ultimately forming stable crosslinks[9][10].
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Figure 1: Mechanistic pathway of ZMBT-accelerated sulfur vulcanization in rubber matrices.

Experimental Protocols & Analytical Methodologies
To ensure scientific integrity, the following protocols are designed as self-validating systems,

embedding quality control checks directly into the workflow.

Protocol 1: Rheometric Analysis of ZMBT-Accelerated
Latex Curing
Objective: To quantify the cure kinetics and scorch safety of a ZMBT-accelerated NR latex

compound. Causality: A Moving Die Rheometer (MDR) is utilized because it provides
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isothermal continuous torque measurements, which directly correlate to the evolving crosslink

density of the polymer network[8].

Step-by-Step Methodology:

Preparation: Mill 100 phr (parts per hundred rubber) of NR latex with 1.5 phr sulfur, 1.0 phr

ZnO, 1.0 phr Stearic Acid, and 1.0 phr ZMBT[1][8].

Rationale: ZnO and stearic acid are mandatory to solubilize the zinc complex and initiate

the catalytic cycle; without them, ZMBT remains a dormant particulate[9].

Conditioning: Rest the compounded latex for 24 hours at 25 °C.

Rationale: This ensures homogeneous dispersion of the insoluble ZMBT particles into the

aqueous latex matrix[1].

Rheometric Testing: Load a 5g sample into the MDR pre-heated to 120 °C.

Rationale: ZMBT is highly active at lower temperatures (120 °C), making it ideal for thin-

walled latex products (e.g., medical gloves) to prevent thermal degradation and

reversion[1][9].

Data Acquisition: Record the torque over a 30-minute cycle. Extract

(scorch time: time to 2 dN.m rise above minimum torque,

) and

(optimum cure time: time to 90% of maximum torque,

).

Self-Validation: Compare the

(

) against a negative control compound lacking ZMBT. A successful test will show a >40%
increase in torque delta, validating the hemi-ultrafast acceleration, while

acts as an internal check against premature vulcanization[1].
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Figure 2: Workflow for rheometric analysis of ZMBT-accelerated latex curing.

Protocol 2: HPLC-MS Quantification of ZMBT in
Industrial Effluent
Objective: To detect trace ZMBT in environmental or industrial effluent samples to ensure

compliance with aquatic toxicity regulations. Methodology:

Extraction: Extract the aqueous sample using solid-phase extraction (SPE) to concentrate

the heteroaromatic thiols[3].

Chromatography: Inject 1 µL into an HPLC system coupled with a mass spectrometer. Use a

C18 column with a gradient mobile phase of acetonitrile and water (0.1% formic acid).

Detection: Operate the MS in electron-impact (EI) mode (70 eV). Monitor the m/z range of

50–400, with transfer line temperatures set to 280 °C[11].

Self-Validation: Spike a parallel sample with a known concentration of MBT (2-

mercaptobenzothiazole) as an internal standard. The recovery rate must fall between 95-

105% to validate the extraction efficiency and retention time accuracy.

Hazard Profile & Toxicological Assessment
While highly effective industrially, ZMBT presents specific occupational and environmental

hazards that require strict mitigation.

GHS Classification & Hazards
H317 (Skin Sensitization): ZMBT is a known contact allergen. Occupational exposure can

induce allergic contact dermatitis, particularly in workers handling dry powders or unwashed

vulcanized rubber products (4[4], 7[7]).
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H400 / H410 (Aquatic Toxicity): The compound is very toxic to aquatic life with long-lasting

effects[4][7]. Effluent from latex processing facilities must be strictly monitored to prevent

ecological damage.

Thermal Decomposition: When heated to decomposition (above 325 °C), ZMBT emits highly

toxic fumes, including sulfur oxides (

), nitrogen oxides (

), and zinc oxide fumes (12[12],[4]).

Hepatotoxicity: It is classified as a secondary occupational hepatotoxin based on animal

experimentation and human ingestion cases[4].

Safety & Handling Protocol
To ensure a self-validating safety environment, laboratories and manufacturing floors must

implement the following controls:

Engineering Controls: Mandate the use of local exhaust ventilation (LEV) and non-sparking

tools to prevent the formation of explosive dust clouds during powder transfer (5[5]).

PPE: Operators must wear chemical-impermeable gloves, fire/flame-resistant clothing, and

tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US) standards[5].

Spill Response: In the event of a spill, avoid breathing dust. Collect spillage using a HEPA-

filtered vacuum or wet sweeping to prevent aerosolization. Dispose of contents in an

approved waste disposal plant (P501)[5][7].

First Aid: If inhaled, move to fresh air and provide oxygen if breathing is difficult. For skin

contact, wash thoroughly with soap and water; administer activated charcoal (25-100g slurry

for adults) if ingested, and seek immediate medical evaluation[5][12].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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